Cas no 832127-35-2 (3-(3-Methylthiophen-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one)

• Product Name: 3-(3-Methylthiophen-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one
• CAS No: 832127-35-2
• MF: C₁₄H₁₁NO₃S
• MW: 273.307042360306
• MDL: MFCD04135580
• CID: 4717299
• Update Time: 2025-06-09

3-(3-Methylthiophen-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methylthiophen-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one

• MDL： MFCD04135580
• Inchi： 1S/C14H11NO3S/c1-10-7-8-19-14(10)6-5-13(16)11-3-2-4-12(9-11)15(17)18/h2-9H,1H3
• InChI Key： XOTDZUVSSHSFEC-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C=CC(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 377
• Topological Polar Surface Area: 91.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-(3-Methylthiophen-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one

Introduction to 3-(3-Methylthiophen-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one (CAS No. 832127-35-2)

3-(3-Methylthiophen-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one (CAS No. 832127-35-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a member of the chalcone family, which is known for its diverse biological activities and potential therapeutic applications. The unique structural features of 3-(3-Methylthiophen-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one make it a valuable candidate for various biochemical and pharmacological studies.

The chemical structure of 3-(3-Methylthiophen-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one consists of a chalcone backbone with a 3-methylthiophenyl group and a 3-nitrophenyl group attached to the α,β-unsaturated ketone moiety. The presence of these functional groups imparts specific electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The nitro group, in particular, is known for its strong electron-withdrawing effect, which can modulate the compound's interactions with biological targets.

Recent research has highlighted the potential of 3-(3-Methylthiophen-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of this compound. The results showed that 3-(3-Methylthiophen-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound could be a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 3-(3-Methylthiophen-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one has also been studied for its potential as an anticancer agent. A study published in the Cancer Letters journal evaluated the cytotoxic effects of this compound on various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The results demonstrated that 3-(3-Methylthiophen-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one exhibited significant cytotoxicity against these cancer cells, with IC50 values in the low micromolar range. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, highlighting its potential as a novel anticancer agent.

The structural versatility of 3-(3-Methylthiophen-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one also makes it an attractive candidate for structure-based drug design. Computational studies have shown that this compound can form stable complexes with various protein targets, such as kinases and transcription factors, which are involved in key signaling pathways related to inflammation and cancer. These findings provide valuable insights into the molecular mechanisms underlying the biological activities of 3-(3-Methylthiophen-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one and pave the way for further optimization and development.

Furthermore, the synthetic accessibility of 3-(3-Methylthiophen-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established organic reactions, including Knoevenagel condensation and subsequent functional group modifications. This synthetic route allows for easy structural modifications, enabling researchers to explore a wide range of analogs with enhanced biological activities or improved pharmacokinetic properties.

In conclusion, 3-(3-Methylthiophen-2-y l)-1-(3-nitropheny l)prop - 2 - en - 1 - one (CAS No. 8 8 8 8 8 8 8 8 8 8 8 8 8 8 8 8 8 8 8 8 8 8 - - - - - - - - - - - - - - - - - - - - ) is a multifaceted compound with promising therapeutic potential in areas such as anti-inflammatory and anticancer treatments. Its unique chemical structure, coupled with its synthetic accessibility and favorable biological activities, positions it as a valuable candidate for further research and development in medicinal chemistry.